3-Cyclopropoxy-2-isopropoxyaniline

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-propan-2-yloxyaniline
• InChI: InChI=1S/C12H17NO2/c1-8(2)14-12-10(13)4-3-5-11(12)15-9-6-7-9/h3-5,8-9H,6-7,13H2,1-2H3
• InChI Key: HIPSUSULJBZZNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=C1OC2CC2)N

Description

3-Cyclopropoxy-2-isopropoxyaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 3-position and an isopropoxy group at the 2-position of the benzene ring. The presence of bulky alkoxy substituents (cyclopropoxy and isopropoxy) influences its electronic, steric, and solubility properties, distinguishing it from simpler aniline derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-isopropoxyaniline typically involves the reaction of 3-aminophenol with 2-chloropropane and cyclopropyl bromide under specific conditions. The reaction is carried out in the presence of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures. The reaction proceeds through nucleophilic substitution, where the hydroxyl group of 3-aminophenol is replaced by the cyclopropoxy and isopropoxy groups.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-2-isopropoxyaniline follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction. The reaction conditions are optimized to maximize yield and purity, and the product is purified using techniques such as distillation and recrystallization.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-isopropoxyaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, where the hydrogen atoms on the aromatic ring are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

3-Cyclopropoxy-2-isopropoxyaniline is used in various scientific research applications, including:

Chemistry: As a building block in the synthesis of more complex organic molecules.

Biology: In the study of enzyme interactions and metabolic pathways.

Medicine: As a potential pharmaceutical intermediate in the development of new drugs.

Industry: In the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-isopropoxyaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects: Cyclopropoxy vs. Isopropoxy

The cyclopropoxy group introduces significant steric hindrance and ring strain compared to the isopropoxy group. Cyclopropane’s 60° bond angles increase reactivity in certain contexts, such as nucleophilic substitution or ring-opening reactions. In contrast, the isopropoxy group offers greater conformational flexibility and reduced strain. For example, 3-isopropoxyaniline (CAS 41406-00-2), a related compound with a single isopropoxy group, exhibits higher solubility in polar solvents due to reduced steric bulk compared to 3-cyclopropoxy-2-isopropoxyaniline .

Table 1: Substituent Properties

Compound	Substituent Positions	Key Features
3-Cyclopropoxy-2-isopropoxyaniline	2,3	High steric hindrance; potential for unique reactivity due to cyclopropane
3-isopropoxyaniline	3	Moderate solubility in ethanol/water; common intermediate in drug synthesis
2-(3-Methoxyphenyl)-2-[(propan-2-yl)amino]cyclohexan-1-one	N/A	Demonstrates how alkoxy groups influence psychoactive properties (e.g., in MXiPr)

Physicochemical and Pharmacokinetic Profiles

While explicit data on 3-cyclopropoxy-2-isopropoxyaniline are scarce, comparisons can be drawn from analogs:

• Lipophilicity : The cyclopropoxy group likely increases logP (lipophilicity) compared to methoxy or smaller alkoxy substituents, as seen in compounds like 3-MeO-2′-oxo-PCPr .
• Synthetic Challenges: The simultaneous presence of two bulky groups complicates synthesis. Similar challenges are noted in the preparation of drospirenone-related impurities, where steric effects dominate reaction pathways .